Benzyl-(2-bromo-5-trifluoromethyl-benzyl)-amine

• Molecular Formula: C15H13BrF3N
• Molecular Weight: 344.17 g/mol
• IUPAC Name: N-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-1-phenylmethanamine
• InChI: InChI=1S/C15H13BrF3N/c16-14-7-6-13(15(17,18)19)8-12(14)10-20-9-11-4-2-1-3-5-11/h1-8,20H,9-10H2
• InChI Key: RNDYTEIHMFPTMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC2=C(C=CC(=C2)C(F)(F)F)Br

Description

Benzyl-(2-bromo-5-trifluoromethyl-benzyl)-amine is a useful research compound. Its molecular formula is C15H13BrF3N and its molecular weight is 344.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-5-(trifluoromethyl)benzaldehyde (3 g, 11.9 mmol), benzylamine (1.94 mL, 17.8 mmol), and sodium cyanoborohydride (1.12 g, 17.8 mmol) were combined in MeOH (30 mL). Acetic acid (1.02 mL, 17.8 mmol) was added, and the reaction was stirred at room temperature for 2 hours. The mixture was concentrated, and the residue was partitioned between CH2Cl2 and H2O. The aqueous layer was separated and extracted twice with CH2Cl2, and the combined organic layers were dried, concentrated, and purified by silica gel chromatography (10-40% EtOAc in hexanes) to give benzyl-(2-bromo-5-trifluoromethyl-benzyl)-amine.